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Compound of Interest

Compound Name: 2-Chloro-5-nitronicotinic acid

Cat. No.: B1590578 Get Quote

An In-Depth Technical Guide to 2-Chloro-5-nitronicotinic Acid: Properties, Synthesis, and

Applications

Introduction
2-Chloro-5-nitronicotinic acid, a substituted pyridine derivative, stands as a pivotal

intermediate in the landscape of modern organic synthesis. Its unique molecular architecture,

featuring a carboxylic acid, a nitro group, and a chlorine atom on a pyridine ring, offers a

versatile platform for constructing complex molecules. This guide provides a comprehensive

technical overview for researchers, scientists, and drug development professionals, delving into

its chemical properties, synthesis methodologies, reactivity, and significant applications. The

strategic positioning of its functional groups allows for selective transformations, making it an

invaluable building block in the synthesis of pharmaceuticals, agrochemicals, and advanced

materials.[1][2]

Physicochemical and Structural Properties
2-Chloro-5-nitronicotinic acid is typically an off-white to pale yellow crystalline solid.[1][2] Its

stability and reactivity are dictated by the interplay of its electron-withdrawing nitro group and

chlorine atom, which influence the acidity of the carboxylic acid and the reactivity of the

pyridine ring.
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A compilation of its key physicochemical properties is presented below. It is important to note

the variability in reported melting points, which may be attributable to different polymorphic

forms or measurement conditions.

Property Value Source(s)

IUPAC Name
2-chloro-5-nitropyridine-3-

carboxylic acid
PubChem[3]

Synonyms
2-Chloro-5-nitro-3-

pyridinecarboxylic acid
Chem-Impex[1]

CAS Number 42959-38-6 Sigma-Aldrich

Molecular Formula C₆H₃ClN₂O₄ PubChem[3]

Molecular Weight 202.55 g/mol PubChem[3]

Appearance Off-white to yellow solid Chem-Impex, LookChem[1][2]

Melting Point 140-143°C or 160-165°C
ChemicalBook, LookChem[2]

[4]

Boiling Point 384.8 °C (Predicted) ChemicalBook[4]

Density 1.702 g/cm³ (Predicted) ChemicalBook[4]

pKa 1.57 (Predicted) ChemicalBook[4]

Purity ≥ 96% (HPLC) Chem-Impex[1]

Molecular Structure
The structure of 2-Chloro-5-nitronicotinic acid is fundamental to its reactivity. The chlorine at

the C2 position is susceptible to nucleophilic substitution, the nitro group at C5 is a strong

deactivating group that can be reduced, and the carboxylic acid at C3 can undergo standard

transformations like esterification or conversion to an acid chloride.
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Figure 2: Synthesis from 2-Hydroxynicotinic Acid

2-Hydroxynicotinic Acid

Nitration

2-Hydroxy-5-nitronicotinic Acid

 H₂SO₄, HNO₃ 
 50°C, 4h 

Chlorination

2-Chloro-5-nitronicotinic Acid

 Thionyl Chloride (SOCl₂) 
 or POCl₃, 80°C, 1-8h 
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Figure 3: Key Reaction Pathways

Nitro Group Reduction

Carboxylic Acid Transformation

Nucleophilic Substitution

2-Chloro-5-nitronicotinic Acid

5-Amino-2-chloronicotinic Acid

 SnCl₂ / HCl 
 or Fe / H⁺ 

2-Chloro-5-nitronicotinoyl chloride

 SOCl₂ / Reflux 

2-(Nu)-5-nitronicotinic Acid 
 (Nu = OR, NR₂, etc.)

 Nucleophile (Nu⁻) 

2-Chloro-5-nitronicotinamide

 NH₃(aq) 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. lookchem.com [lookchem.com]

3. 2-Chloro-5-nitronicotinic acid | C6H3ClN2O4 | CID 12542664 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 2-Chloro-5-nitronicotinic acid CAS#: 42959-38-6 [m.chemicalbook.com]

To cite this document: BenchChem. [2-Chloro-5-nitronicotinic acid chemical properties].
BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1590578?utm_src=pdf-body-img
https://www.benchchem.com/product/b1590578?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/17638
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-nitronicotinic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-nitronicotinic-acid
https://m.chemicalbook.com/ProductChemicalPropertiesCB8291477_EN.htm
https://www.benchchem.com/product/b1590578#2-chloro-5-nitronicotinic-acid-chemical-properties
https://www.benchchem.com/product/b1590578#2-chloro-5-nitronicotinic-acid-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1590578#2-chloro-5-nitronicotinic-acid-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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